Cas no 2277-94-3 (Bicyclo[2.2.2]octane-1,4-diamine,N1,N4-bis[(2-chlorophenyl)methyl]-, hydrochloride (1:2))

• Product Name: Bicyclo[2.2.2]octane-1,4-diamine,N1,N4-bis[(2-chlorophenyl)methyl]-, hydrochloride (1:2)
• CAS No: 2277-94-3
• MF: C₂₂H₂₈Cl₄N₂
• MW: 462.283122062683
• CID: 280793
• PubChem ID: 16780
• Update Time: 2025-04-19

Bicyclo[2.2.2]octane-1,4-diamine,N1,N4-bis[(2-chlorophenyl)methyl]-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane-1,4-diamine,N1,N4-bis[(2-chlorophenyl)methyl]-, hydrochloride (1:2)
• (2-chlorophenyl)methyl-[4-[(2-chlorophenyl)methylazaniumyl]-1-bicyclo[2.2.2]octanyl]azanium,dichloride
• 2277-94-3
• N,N'-(1,4-Bicyclo(2.2.2)octylene)bis(2-chlorobenzylamine) dihydrochloride
• Benzylamine, N,N'-(1,4-bicyclo(2.2.2)octylene)bis(2-chloro-, dihydrochloride
• 1,4-BICYCLO(2.2.2)OCTANEDIAMINE, N,N'-BIS(2-CHLOROBENZYL)-, DIHYDROCHLORIDE
• N,N'-Bis(2-chlorobenzyl)-1,4-bicyclo(2.2.2)octanediamine dihydrochloride

• Inchi： 1S/C22H26Cl2N2.2ClH/c23-19-7-3-1-5-17(19)15-25-21-9-12-22(13-10-21,14-11-21)26-16-18-6-2-4-8-20(18)24;;/h1-8,25-26H,9-16H2;2*1H
• InChI Key： XRPBPWMZJXTYTJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C[NH2+]C12CCC(CC1)(CC2)[NH2+]CC1C=CC=CC=1Cl.[Cl-].[Cl-]

Computed Properties

• Exact Mass: 431.8818
• Monoisotopic Mass: 460.10066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 403
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.2

Experimental Properties

• Boiling Point: 499°Cat760mmHg
• Flash Point: 255.6°C
• PSA: 28.2